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Compound Name:

carboxylate
CAS No.: 859518-32-4
Cat. No.: B1284452

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Substituted 2-phenylpiperazines are a class of chemical compounds with significant interest in
drug discovery and development due to their diverse pharmacological activities. This technical
guide provides an in-depth overview of their commercial availability, key synthetic
methodologies, and the primary signaling pathways through which they exert their effects.

Commercial Avalilability

A variety of substituted 2-phenylpiperazines are commercially available from several chemical
suppliers. The following table summarizes the availability of the parent compound, 2-
phenylpiperazine, and some of its common derivatives. Please note that availability and pricing
are subject to change and should be confirmed with the respective suppliers.
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Compound . . Available
CAS Number Supplier(s) Purity .
Name Quantities
Sigma-Aldrich[1],
5 Thermo Fisher
_ _ 5271-26-1 Scientific[2][3], 296%[1][2][3] 59, 25 g[2][3]
Phenylpiperazine
ChemScene,
CymitQuimica
tert-Butyl 2- Santa Cruz
phenylpiperazine  859518-32-4 Biotechnology[4], N/A N/A
-1-carboxylate PubChem|[5]
(S)-tert-Butyl 2-
) ) Sunway Pharm 100mg, 250mg,
phenylpiperazine  1240583-48-5 97%
Ltd 19, 59[6]
-1-carboxylate
1-Methyl-2- ] )
) ) Sigma-Aldrich
phenylpiperazine o
) ) N/A (via Fisher N/A 100 mg[7]
dihydrochloride S
Scientific)[7]
hydrate
1-Methyl-3- _ ,
) ) 5271-27-2 Sigma-Aldrich 97% N/A[8]
phenylpiperazine
Matrix
2-(2- o
Scientific[9],
Methoxyphenyl)p  65709-27-5 ] >95%[11] 250 mg[9][11]
) ) ChemicalBook[1
iperazine
0]
2-(3-
Chlorophenyl)pip  52385-79-2 N/A min 97% 100 g[12]
erazine
1-(3- Sigma-
Chlorophenyl)pi Aldrich[13], >98%][14], 99%
_ phenyheip 65369-76-8 [13] (4] N/A
erazine Cayman [13]
hydrochloride Chemical[14]
4-Methyl-1- N/A Pharmaffiliates N/A N/A[15]
nitroso-2-
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phenylpiperazine

1-
Phenylpiperazine

) 1214833-66-5 BLD Pharm N/A N/A[16]
-2-carboxylic

acid

This table is not exhaustive and represents a snapshot of available data. Researchers are
encouraged to consult the websites of the listed suppliers and other chemical sourcing
platforms for the most current information.

Experimental Protocols: Synthesis of Substituted
Phenylpiperazines

The synthesis of substituted phenylpiperazines often involves multi-step reaction sequences. A
general and widely applicable method is the cyclization of a substituted aniline with bis(2-
chloroethyl)amine, followed by N-functionalization. The following protocol is a representative
example for the synthesis of 1-[2-Fluoro-4-methyl-5-(2,2,2-trifluoroethylthio)phenyl]-4-
(trifluoromethylsulfonyl)piperazine, adapted from the literature.

General Synthetic Scheme:
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Figure 1: General synthetic workflow for substituted phenylpiperazines.
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Detailed Experimental Protocol for a Representative Synthesis

The following is a detailed procedure for the synthesis of a substituted phenylpiperazine
derivative, adapted from a published method[17].

Step 1: N-Acetylation of 2-Fluoro-4-methylaniline To a solution of 2-fluoro-4-methylaniline in a
suitable solvent (e.g., dichloromethane), add triethylamine. Cool the mixture to 0°C and add
acetyl chloride dropwise. Stir the reaction at room temperature for several hours. After
completion, the reaction is worked up by washing with water and brine, drying the organic
layer, and removing the solvent under reduced pressure to yield N-acetyl 2-fluoro-4-
methylaniline.

Step 2: Chlorosulfonylation The N-acetylated intermediate is treated with chlorosulfonic acid at
a controlled temperature to introduce a sulfonyl chloride group onto the aromatic ring, yielding
4-fluoro-5-amino-2-methylbenzenesulfonyl chloride.

Step 3: Reduction The sulfonyl chloride is then reduced to a thiol. Acommon method involves
using red phosphorus and iodine in a suitable solvent.

Step 4: Alkylation The resulting thiol is alkylated using an appropriate alkyl halide (e.g., 2,2,2-
trifluoroethyl iodide) in the presence of a base such as potassium carbonate in a solvent like
N,N-dimethylformamide (DMF).

Step 5: Cyclization to form the Piperazine Ring The substituted aniline from the previous step is
cyclized with bis(2-chloroethyl)amine hydrochloride at an elevated temperature to form the
piperazine ring. This reaction typically yields the 1-(substituted phenyl)piperazine.

Step 6: N-Substitution of the Piperazine Ring The final step involves the functionalization of the
second nitrogen atom of the piperazine ring. For example, the piperazine can be reacted with
trifluoromethanesulfonic anhydride (Tf20) to yield the corresponding trifluoromethylsulfonyl
derivative.

Signaling Pathways

Substituted 2-phenylpiperazines are known to interact with various G-protein coupled receptors
(GPCRs), most notably dopamine D2 and serotonin 5-HT receptors. Their pharmacological
effects are mediated through the modulation of these signaling cascades.
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Dopamine D2 Receptor Signaling

Many substituted 2-phenylpiperazines act as antagonists or partial agonists at the dopamine
D2 receptor. The D2 receptor is a Gi/o-coupled GPCR. Upon binding of an agonist, the
receptor undergoes a conformational change, leading to the activation of the associated
heterotrimeric G-protein. The Gai subunit inhibits adenylyl cyclase, leading to a decrease in
intracellular cyclic AMP (CAMP) levels. The Gy subunit can modulate other effectors, such as
ion channels.
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Figure 2: Dopamine D2 receptor signaling pathway.

Serotonin 5-HT1A Receptor Signaling

The serotonin 5-HT1A receptor is also a Gi/o-coupled GPCR. Similar to the D2 receptor, its
activation by an agonist, such as certain substituted 2-phenylpiperazines, leads to the inhibition
of adenylyl cyclase and a subsequent decrease in CAMP levels. This pathway is crucial for the
anxiolytic and antidepressant effects of many of these compounds.
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Figure 3: Serotonin 5-HT1A receptor signaling pathway.
Serotonin 5-HT2A Receptor Signaling

In contrast to the 5-HT1A receptor, the 5-HT2A receptor is a Gg/11-coupled GPCR. Activation
of this receptor by an agonist leads to the activation of phospholipase C (PLC), which then
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from
intracellular stores, while DAG activates protein kinase C (PKC). This pathway is often
associated with the hallucinogenic and pro-psychotic effects of some serotonergic drugs, and
antagonism at this receptor is a key feature of many atypical antipsychotics.
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Figure 4: Serotonin 5-HT2A receptor signaling pathway.
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This guide provides a foundational understanding of the commercial landscape, synthesis, and
signaling mechanisms of substituted 2-phenylpiperazines. For more specific applications and
in-depth pharmacological studies, researchers are encouraged to consult the primary scientific
literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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